1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H23N7OS/c25-17(10-26-14-3-1-2-4-14)23-7-5-22(6-8-23)15-9-16(20-12-19-15)24-13-18-11-21-24/h9,11-14H,1-8,10H2
• InChI Key: UGSZTDSYKBJBQE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4
• Molecular Formula: C17H23N7OS
• Molecular Weight: 373.5 g/mol
• CAS No.: 1705716-09-1

Description

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone is a useful research compound. Its molecular formula is C17H23N7OS and its molecular weight is 373.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antibacterial Applications

• Antiviral Activity : Certain derivatives, including pyrazolo and triazine compounds, have been synthesized and evaluated for their cytotoxicity and antiviral activities against HSV1 and HAV-MBB, showcasing the potential of these compounds in treating viral infections (Attaby et al., 2006).
• Antibacterial Properties : Some novel synthesized compounds, such as piperazinyl oxazolidinone derivatives containing heteroaromatic rings, have shown significant antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) (Tucker et al., 1998).

Chemotherapeutic Research

• Cancer Treatment : Research into diheteroaryl thienothiophene derivatives indicates potential applications in cancer treatment, highlighting the versatility of these compounds in synthesizing therapeutics (Mabkhot et al., 2011).
• Anti-inflammatory and Analgesic Agents : The synthesis of novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showcases the broader pharmaceutical applications of these chemical structures (Abu‐Hashem et al., 2020).

Antimicrobial Studies

• Antimicrobial Activities : Various newly synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings have been studied for their antimicrobial properties, presenting a promising avenue for developing new antibacterial and antifungal agents (Hossan et al., 2012).

Enzyme Inhibition for Therapeutic Applications

• HIV-1 and HIV-2 Inhibition : Research into nitroimidazole derivatives, including those with piperazinyl groups, focuses on their potential as non-nucleoside reverse transcriptase inhibitors for treating HIV-1 and HIV-2, demonstrating the compound's relevance in antiviral therapy (Al-Masoudi et al., 2007).